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Introduction

1,4-Diphenoxybenzene (DPB) is a key aromatic building block in the synthesis of high-
performance polyaryletherketone (PAEK) polymers, most notably Polyether ether ketone
(PEEK) and Polyetherketoneketone (PEKK).[1] These advanced thermoplastics are integral to
the aerospace industry due to their exceptional combination of properties, including high-
temperature resistance, outstanding mechanical strength, chemical inertness, and lightweight
nature. While 1,4-diphenoxybenzene itself has been noted for its thermal stability, suggesting
potential as a high-temperature heat transfer fluid or lubricant, its primary and well-documented
application in aerospace is as a precursor to these structural polymers.[2] This document
outlines the application of 1,4-diphenoxybenzene-derived polymers in aerospace, provides
detailed experimental protocols for their synthesis, and presents key performance data.

Application Notes

The derivatives of 1,4-diphenoxybenzene, PEEK and PEKK, are utilized in a wide array of
aerospace applications, replacing traditional metallic components to reduce weight and
improve fuel efficiency.[3] Their inherent flame retardancy and low smoke and toxic gas
emissions are critical for interior aircraft components.[3]
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Polyether Ether Ketone (PEEK)

PEEK is a semi-crystalline thermoplastic renowned for its excellent mechanical and chemical
resistance properties that are retained at high temperatures.[4] Unfilled PEEK can be used
continuously at temperatures up to 250°C (480°F).[5] Its applications in the aerospace sector
are extensive and include:

» Structural Components: Brackets, clips, and other load-bearing structures where weight
reduction of up to 70% compared to aluminum can be achieved without compromising
strength.

« Interior Components: Panels, seats, and cable insulation, benefiting from PEEK's V-0
flammability rating and low smoke emission.[3]

e Engine Components: Compressor blades, valve parts, and seals, where high-temperature
and chemical resistance are paramount.

o Electrical Systems: Connectors and insulators, leveraging its excellent dielectric properties.
Polyetherketoneketone (PEKK)

PEKK, another semi-crystalline thermoplastic from the PAEK family, offers a unique balance of
properties that make it highly suitable for demanding aerospace applications.[6] It is known for
its high thermal stability, with a melting point ranging from 300°C to 360°C depending on the
grade, as well as excellent chemical and abrasion resistance.[7] PEKK's slower crystallization
rate compared to PEEK allows for more tunable processing conditions, making it particularly
well-suited for additive manufacturing (3D printing) of complex aerospace components.[8] Key
aerospace applications for PEKK include:

 Aircraft and Spacecraft Components: Structural parts, insulation, and components requiring
high strength and resistance to extreme environments.[6][7]

» Additive Manufacturing: Production of complex geometries for prototypes and functional
parts with high accuracy.

o Carbon Fiber Composites: Used as a matrix material for carbon fiber reinforced composites,
offering enhanced stiffness and strength for primary and secondary aircraft structures.
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Carbon Fiber Reinforced PEEK and PEKK

The reinforcement of PEEK and PEKK with carbon fibers further enhances their mechanical
properties, making them competitive with metals in high-stress applications. Carbon fiber
reinforced PEEK (CF/PEEK) and PEKK (CF/PEKK) exhibit increased tensile strength, stiffness,
and creep resistance.[9] For instance, CF/PEKK composites are increasingly used in aircraft
engine components and aerospace structures due to their exceptional high-temperature
resistance and impact toughness.[8]

Data Presentation

The following tables summarize the key quantitative data for various grades of PEEK and
PEKK relevant to aerospace applications.

Table 1: Mechanical Properties of PEEK and PEKK Grades
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30%
Unfilled 30% Glass- Unfilled Carbon
Property ] Carbon- ]
PEEK Filled PEEK . PEKK Fiber PEKK
Filled PEEK
Tensile
Strength 90 - 116 158 212 - 226 90 115
(MPa)
Tensile
Modulus 3.6-4.2 10 14 -20 3.0 8.0
(GPa)
Flexural
Strength 170 - 175 230 300 - 335 150 160
(MPa)
Flexural
Modulus 41-4.2 9.7 13-18 3.0 7.5
(GPa)
Compressive
Strength 118 - 140 210 250 - -
(MPa)
Izod Impact
Strength,
80 -85 90 80 54 45
Notched
(J/m)
Density
1.31-1.32 151 1.40-1.44 1.27 1.35
(g/cm3)
Table 2: Thermal Properties of PEEK and PEKK Grades
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30%
Unfilled 30% Glass- Unfilled Carbon
Property ] Carbon- ]
PEEK Filled PEEK ] PEKK Fiber PEKK
Filled PEEK

Melting Point
4

343 343 343 305 - 360 305 - 360

Glass
Transition

143 143 143 160 162
Temperature

(°C)

Heat

Deflection

Temperature 152 - 160 315 315 165 280
@ 1.8 MPa

4

Continuous
Service

250 250 250 255 260
Temperature

°C)

Coefficient of
Thermal

) 47 -5.0 2.2 1.5-2.0 4.5 2.0
Expansion

(1075 /°C)

Thermal
Conductivity 0.25 0.36 0.43-0.92 0.25 0.50
(W/m-K)

Experimental Protocols

The synthesis of PEEK and PEKK polymers derived from 1,4-diphenoxybenzene precursors
can be achieved through two primary routes: nucleophilic aromatic substitution and
electrophilic Friedel-Crafts acylation.
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Protocol 1: Synthesis of PEEK via Nucleophilic Aromatic
Substitution

This protocol describes the synthesis of PEEK from 4,4'-difluorobenzophenone and
hydroquinone, a common industrial method.[10][11][12]

Materials:

4,4'-difluorobenzophenone

e Hydroquinone

e Anhydrous potassium carbonate (K2CO3s)
¢ Diphenyl sulfone (solvent)

o Toluene (azeotroping agent)

» Acetone

o Deionized water

e Methanol

Procedure:

o To areaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark
trap, add 4,4'-difluorobenzophenone, hydroquinone, anhydrous potassium carbonate, and
diphenyl sulfone.

o Add toluene to the mixture to facilitate the azeotropic removal of water.

» Under a nitrogen atmosphere, heat the mixture to 180-200°C with vigorous stirring for 2-3
hours to remove water via the Dean-Stark trap.

» After the removal of water, gradually increase the temperature to 280-320°C to initiate
polymerization.
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» Maintain the reaction at this temperature for 3-5 hours. The viscosity of the mixture will
increase as the polymer forms.

e Cool the reaction mixture to approximately 150°C and pour it into a large volume of a non-
solvent like acetone or methanol to precipitate the PEEK polymer.

e Break up the solid polymer and wash it sequentially with hot acetone, deionized water, and
methanol to remove the solvent and inorganic salts.[11]

e Dry the purified PEEK polymer in a vacuum oven at 120-150°C for 12-24 hours.

Protocol 2: Synthesis of PEKK via Electrophilic Friedel-
Crafts Acylation

This protocol outlines the synthesis of PEKK from diphenyl ether (a derivative of 1,4-
diphenoxybenzene) and a mixture of terephthaloyl chloride and isophthaloyl chloride.[3][13]

Materials:

e Diphenyl ether

o Terephthaloyl chloride

¢ Isophthaloyl chloride

e Anhydrous aluminum chloride (AICI3) (catalyst)
e 1,2-Dichloroethane (solvent)

e Methanol

¢ Dilute hydrochloric acid

Procedure:

 In areaction vessel under a nitrogen atmosphere, dissolve diphenyl ether in 1,2-
dichloroethane.
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e Cool the solution to 0-5°C in an ice bath.
¢ Gradually add anhydrous aluminum chloride to the solution with stirring.

» |n a separate flask, prepare a solution of terephthaloyl chloride and isophthaloyl chloride in
1,2-dichloroethane.

e Add the acid chloride solution dropwise to the reaction mixture while maintaining the
temperature below 10°C.

 After the addition is complete, allow the reaction to slowly warm to room temperature and stir
for 12-24 hours. A precipitate of the PEKK-AICIz complex will form.

e Quench the reaction by slowly adding the mixture to a large volume of cold methanol.
e Filter the crude polymer and wash it with methanol.

o To remove the catalyst, stir the polymer in dilute hydrochloric acid, followed by washing with
deionized water until the washings are neutral.

e Dry the purified PEKK polymer in a vacuum oven at 100-120°C.

Mandatory Visualization
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Caption: Workflow for the synthesis of PEEK via nucleophilic aromatic substitution.
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Caption: Workflow for the synthesis of PEKK via electrophilic Friedel-Crafts acylation.
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Caption: Logical pathway from 1,4-diphenoxybenzene precursors to aerospace applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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